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Compound of Interest

Compound Name: Deacetyl Racecadotril Disulfide

Cat. No.: B129598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Deacetyl Racecadotril Disulfide,

a known impurity of the anti-diarrheal drug Racecadotril. The document details its identity,

methods for its identification, and its likely formation pathway, collating the available scientific

and regulatory information.

Introduction and Discovery
Deacetyl Racecadotril Disulfide, also known as Racecadotril Impurity H, is a process-related

impurity and potential degradation product of Racecadotril.[1][2] Racecadotril is a prodrug that

is rapidly metabolized to its active form, Thiorphan, an enkephalinase inhibitor. The formation of

Deacetyl Racecadotril Disulfide is a consequence of the oxidation of two molecules of the

deacetylated active metabolite. While the precise initial discovery of this specific disulfide

impurity is not detailed in publicly available literature, its identification is a critical component of

impurity profiling in the manufacturing and quality control of Racecadotril to ensure the safety

and efficacy of the final drug product.

The European Pharmacopoeia officially lists this compound as "Impurity H," providing a

standardized reference for its control in pharmaceutical-grade Racecadotril.
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Deacetyl Racecadotril Disulfide is a dimeric structure formed via a disulfide linkage. The key

quantitative data available for this compound are summarized in the table below for clear

reference.

Property Value Reference

Chemical Name

dibenzyl 5,10-dibenzyl-4,11-

dioxo-7,8-dithia-3,12-

diazatetradecanedioate

[1]

Synonyms
Deacetyl racecadotril dimer,

Racecadotril Impurity H
[1][3]

CAS Number 141437-88-9 [1][3][4]

Molecular Formula C₃₈H₄₀N₂O₆S₂ [2][3]

Molecular Weight 684.86 g/mol [2][3]

Appearance Solid [3]

Melting Point 92-94°C [2]

Purity (typical) >95% [5]

Formation Pathway
Deacetyl Racecadotril Disulfide is not a direct metabolite but rather forms from the oxidation

of the active metabolite of Racecadotril. The signaling pathway diagram below illustrates this

process.
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Caption: Formation of Deacetyl Racecadotril Disulfide from Racecadotril.
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Experimental Protocols
While a specific, detailed synthesis protocol for Deacetyl Racecadotril Disulfide is not readily

available in the scientific literature, its identification as an impurity is performed using

chromatographic techniques as outlined in pharmacopeial monographs. Below is a generalized

protocol for the identification of related substances in Racecadotril, based on the European

Pharmacopoeia.

Identification of Related Substances in Racecadotril by HPLC

Objective: To detect and quantify impurities, including Deacetyl Racecadotril Disulfide
(Impurity H), in a Racecadotril sample.

Methodology: High-Performance Liquid Chromatography (HPLC).

Chromatographic Conditions:

Column: A suitable C18 stationary phase.

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)

and an organic solvent (e.g., acetonitrile).

Flow Rate: Typically around 1.0 mL/min.

Detection: UV spectrophotometry at 210 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a test solution of the Racecadotril sample in a suitable solvent mixture.

Prepare a reference solution of a Racecadotril standard, and if available, a reference

standard of Deacetyl Racecadotril Disulfide.

Inject the solutions into the HPLC system.
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Identify the peak corresponding to Deacetyl Racecadotril Disulfide by comparing its

retention time with that of the reference standard.

Quantify the impurity based on the peak area relative to the main Racecadotril peak and

the reference standards.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the identification and characterization of

an unknown impurity like Deacetyl Racecadotril Disulfide during drug development.
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Caption: Workflow for the identification of a drug impurity.

Conclusion
Deacetyl Racecadotril Disulfide is a critical impurity to monitor in the production of

Racecadotril. While detailed information on its initial discovery and specific synthesis is not

widely published, standardized analytical methods, primarily HPLC, are used for its detection

and quantification to ensure the quality and safety of the final pharmaceutical product. The

likely formation pathway involves the oxidative dimerization of the active metabolite, Thiorphan.

Further research into the synthesis and detailed spectral characterization of this impurity would

be beneficial for the development of more robust analytical reference standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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